Cas no 52558-70-0 (Butanoic acid,4-[(1-oxododecyl)amino]-)

• Product Name: Butanoic acid,4-[(1-oxododecyl)amino]-
• CAS No: 52558-70-0
• MF: C₁₆H₃₁NO₃
• MW: 285.422245264053
• CID: 371413
• PubChem ID: 3016758
• Update Time: 2025-04-19

Butanoic acid,4-[(1-oxododecyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(1-oxododecyl)amino]-
• 4-(dodecanoylamino)butanoic acid
• N-dodecanoyl-4-aminobutyric acid
• AKOS014786223
• Q27236235
• 4-Dodecanoylamino-butyric acid
• N-LAUROYL-.GAMMA.-AMINOBUTYRIC ACID
• 52558-70-0
• CHEMBL160859
• DTXSID20200540
• N-DODECANOYL-.GAMMA.-AMINOBUTYRIC ACID
• UNII-0703MG9MX4
• 0703MG9MX4
• Butanoic acid, 4-[(1-oxododecyl)amino]-
• 4RO12
• Butanoic acid, 4-((1-oxododecyl)amino)-
• N-lauroyl-4-aminobutyric acid
• SCHEMBL2769524
• N-Dodecanoyl-GABA

• Inchi： 1S/C16H31NO3/c1-2-3-4-5-6-7-8-9-10-12-15(18)17-14-11-13-16(19)20/h2-14H2,1H3,(H,17,18)(H,19,20)
• InChI Key： BIXOTZHITGYMGF-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)NCCCC(=O)O

Computed Properties

• Exact Mass: 285.23053
• Monoisotopic Mass: 285.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 481.3°Cat760mmHg
• Flash Point: 244.9°C
• Refractive Index: 1.467
• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives